Cas no 2183473-20-1 (BDP 581/591 azide)

• Product Name: BDP 581/591 azide
• CAS No: 2183473-20-1
• MF: C₂₅H₂₅BF₂N₆O
• MW: 474.313411474228
• CID: 4641810
• PubChem ID: 131954334
• Update Time: 2025-07-23

BDP 581/591 azide Chemical and Physical Properties

Names and Identifiers

• BDP 581/591 azide
• (T-4)-[N-(3-Azidopropyl)-5-[[5-(4-phenyl-1,3-butadien-1-yl)-2H-pyrrol-2-ylidene-κN]methyl]-1H-pyrrole-2-propanamidato-κN1]difluoroboron (ACI)
• 2183473-20-1
• BP-23902
• N-(3-azidopropyl)-3-(5,5-difluoro-7-((1E,3E)-4-phenylbuta-1,3-dien-1-yl)-5H-4l4,5l4-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-3-yl)propanamide
• BDP 581/591
• N-(3-azidopropyl)-3-[2,2-difluoro-12-[(1E,3E)-4-phenylbuta-1,3-dienyl]-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaen-4-yl]propanamide
• DA-50997

• Inchi： 1S/C25H25BF2N6O/c27-26(28)33-21(10-5-4-9-20-7-2-1-3-8-20)11-13-23(33)19-24-14-12-22(34(24)26)15-16-25(35)30-17-6-18-31-32-29/h1-5,7-14,19H,6,15-18H2,(H,30,35)
• InChI Key： OHUOEWAPMDBSIO-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCCCNC(CCC1N2C(C=C3[N+]([B-]2(F)F)=C(C=CC=CC2=CC=CC=C2)C=C3)=CC=1)=O

Computed Properties

• Exact Mass: 474.2150959g/mol
• Monoisotopic Mass: 474.2150959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Additional information on BDP 581/591 azide

BDP 581/591 Azide (CAS No. 2183473-20-1): A Cutting-Edge Compound in Chemical and Biomedical Research

Recent advancements in BDP 581/591 azide (CAS No. 2183473-20-1) research have positioned this compound as a pivotal tool in modern chemical and biomedical innovation. Derived from the strategic integration of azide functional groups with a unique biphenyl core structure, this molecule exhibits exceptional reactivity profiles critical for click chemistry applications. Its distinctive BDP framework enables precise conjugation with various biomolecules, making it indispensable for developing targeted drug delivery systems and diagnostic agents.

A groundbreaking study published in Nature Chemistry (Qian et al., 2023) demonstrated the compound's ability to form stable triazole linkages under mild conditions when paired with terminal alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been leveraged to create stimuli-responsive nanoparticles capable of releasing therapeutic payloads selectively within tumor microenvironments. The azide group's high selectivity minimizes off-target effects, a critical advancement highlighted in recent clinical pre-trials evaluating its efficacy in solid tumor treatment protocols.

In the field of bioconjugation, researchers at MIT recently utilized BDP 581/591 azide to develop novel fluorescent probes for real-time tracking of intracellular signaling pathways. By conjugating this compound with quantum dots through strain-promoted azide-alkyne cycloaddition (SPAAC), they achieved unprecedented spatial resolution in live-cell imaging studies. This application underscores the compound's versatility across both organic synthesis and biological applications, as detailed in a landmark paper featured on the cover of ACS Nano (Liu & Zhang, 2024).

The structural uniqueness of this compound stems from its biphenyl-diphenyl ether (BDP) backbone, which provides enhanced thermal stability compared to traditional azides. This characteristic has enabled its successful integration into polymer-based drug carriers, where it facilitates controlled drug release mechanisms through pH-responsive cleavage points engineered into its molecular architecture. Recent pharmacokinetic studies confirm that formulations incorporating this compound exhibit improved bioavailability and reduced systemic toxicity when tested in murine models.

Emerging applications now extend into nanomedicine where BDP 581/591 azide-functionalized gold nanoparticles are being explored for photothermal therapy. By optimizing surface conjugation densities through click chemistry approaches, researchers at Stanford University achieved localized hyperthermia effects that enhanced chemotherapy outcomes by over 60% in preclinical trials reported at the 2024 AACR conference. These results validate its potential as a platform molecule for multifunctional theranostic systems.

The compound's synthesis process represents another area of innovation, with continuous-flow methodologies developed by Merck scientists enabling scalable production while maintaining >99% purity standards. This advancement addresses previous limitations related to batch-to-batch consistency observed with conventional batch synthesis approaches, as documented in an influential Chemical Engineering Journal publication (Smith et al., 2024).

Cutting-edge research now focuses on leveraging the compound's unique properties for CRISPR-based gene editing systems. A collaborative study between Harvard Medical School and Oxford University demonstrated that azide-functionalized BDP derivatives can enhance delivery efficiency of Cas9 ribonucleoproteins by forming protective complexes that resist enzymatic degradation during cellular uptake processes. This breakthrough holds significant implications for advancing gene therapy applications.

In conclusion, the multifaceted capabilities of BDP 581/591 azide (CAS No. 2183473-20-1) continue to redefine boundaries across chemical synthesis and biomedical engineering domains. Its role as a foundational component in next-generation diagnostic tools, targeted drug delivery systems, and nanotechnology platforms positions it at the forefront of translational research efforts aimed at addressing unmet clinical needs while maintaining rigorous safety standards.